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Roxatidine Acetate and Related Impurities
Reference Table

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Roxatidine

CAS No.: 78273-80-0

Cat. No.: S579432

The table below summarizes key chemical reference standards for Roxatidine Acetate and its impurities,

crucial for identification and quantification in quality control workflows [1] [2].

Catalogue Molecular
Compound Name Molecular Formula ) CAS Number

Number Weight

R-401 Roxatidine C17H26N203. 0.5 306.41 + 110925-92-3
Hemioxalate C2H204 0.5*90.03

R-402 Roxatidine-d10 C17H16D10N203. 0.5 316.47 + 110925-88-7
Hemioxalate C2H204 0.5*90.03 (free base)

R-405 Roxatidine Acetate C19H28N204. HCI 348.45 + 93793-83-0
HCI 36.46

R-404 Roxatidine Impurity ~ C15H24N20 248.37 73278-98-5
2

R-403 Roxatidine Impurity ~ C17H26N202 290.41 -
1

R-406 Roxatidine Impurity ~ C7H602 122.12 100-83-4
3
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Catalogue Molecular

Compound Name Molecular Formula . CAS Number
Number Weight
R-4011 Roxatidine Impurity ~ C7H6N202 150.137 876497-65-3

8

Potentiometric Sensor Method for Roxatidine Analysis

As an alternative to chromatographic techniques, ion-selective electrodes (ISEs) can be used for roxatidine

determination. The following workflow is adapted from a comparative study of liquid and solid inner contact

membranes [3].
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Experimental Protocol [3]:

e Equipment: Jenway digital ion analyzer (Model 3330) with Ag/AgCl double junction reference
electrode and magnetic stirrer.

e Membrane Fabrication: For the liquid contact electrode, prepare a Polyvinyl Chloride (PVC)
membrane. The typical composition is 150 mg PVC, 300 mg plasticizer (e.g., DBP, DBS, or NPOE),
and 5.0 mg of the ion-pair complex. Dissolve these components in 3 mL tetrahydrofuran (THF), pour
into a glass dish, and allow the THF to evaporate overnight to form a flexible membrane.
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e Electrode Assembly: For the conventional liquid-contact electrode, a membrane disk is attached to a
PVC tube. The internal filling solution (IFS) is typically 10 mL of 1.0 x 10-2 M Roxatidine acetate
hydrochloride. For the solid-contact graphite-coated electrode, a graphite substrate is used, and the
membrane cocktail is directly applied to it, eliminating the need for an internal solution.

e Calibration: Calibrate the electrodes using standard roxatidine solutions from 1.0 x 10~ to 1.0 x
10-2 mol/L. The sensors show a Nernstian response with a fast response time of ~8 seconds.

e Performance Characteristics:

o Detection Limit: Liquid contact electrode: 1.4 x 10~ mol/L; Graphite-coated electrode: 1.1 x
10~7 mol/L.

o Linear Range: Liquid contact: 2.2 x 107> to 1 x 102 mol/L; Graphite-coated: 1.0 x 10~° to 1.0 x
10-2 moll/L.

e Application: This method is suitable for determining roxatidine in bulk powder, pharmaceutical
formulations, human plasma, and in the presence of its degradation products, offering fast response
and elimination of sample pretreatment steps.

Frequently Asked Questions

e What are the main advantages of using potentiometric sensors over chromatographic methods
for roxatidine analysis? Potentiometric sensors offer a fast response (around 8 seconds), low cost, and
can eliminate extensive sample pretreatment or separation steps required by techniques like HPLC or
LC-MS. They are particularly useful for pharmacokinetic and bioavailability studies due to their ability

to measure concentrations relevant to the drug's Cmax [3].

e Where can I find chemical reference standards for roxatidine and its impurities? Several
suppliers provide these standards. A comprehensive list of roxatidine impurities and related
compounds, including Roxatidine Hemioxalate and Roxatidine-d10 (a stable isotope-labeled internal
standard), is available from specialty chemical suppliers like TLC Standards and PharmAffiliates [1]
[2] [4].

e Has roxatidine been associated with nitrosamine impurities, similar to ranitidine? Current
evidence does not indicate a widespread nitrosamine impurity issue with roxatidine, unlike the well-
documented case of ranitidine which was recalled from the market due to high levels of N-
Nitrosodimethylamine (NDMA) [5] [6]. A recent analysis of the FDA Adverse Event Reporting
System (FAERS) showed zero cancer-related adverse event signals for roxatidine, a stark contrast to

the significant signals for ranitidine [6].
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Guidance on Information Gaps and Next Steps

The search results lack detailed troubleshooting guides for specific experimental failures. To build a more

comprehensive knowledge base, I suggest:

e Consulting Official Monographs: Refer to the relevant pharmacopoeias (e.g., USP, EP) for official
analytical procedures and impurity specifications.

e Contacting Suppliers Directly: Reach out to the manufacturers of reference standards ( [1] [4]) for
technical data sheets and certificates of analysis, which often contain valuable method details.

e Specialized Literature Search: Conduct a deeper search on scientific databases for research
articles focusing on "roxatidine HPLC method development" or "roxatidine stability-indicating
assays" to find more chromatographic protocols and potential degradation pathways.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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